Phosphodiesterase (PDE) Inhibitor
  • Acefylline
    Acefylline
    • Cat. No.:
    • B349644
    • CAS No.:
    • 652-37-9
    • Molecular Formula:
    • C9H10N4O4
    • Molecular Weight:
    • 238.20 g/mol
    Description
    2-(1,3-dimethyl-2,6-dioxo-7-purinyl)acetic acid is an oxopurine.
    Acefylline has been reported in Pogostemon cablin with data available.
    ACEFYLLINE is a small molecule drug with a maximum clinical trial pha...
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  • Vardenafil-d5
    Vardenafil-d5
    • Cat. No.:
    • B562634
    • CAS No.:
    • 1189685-70-8
    • Molecular Formula:
    • C23H32N6O4S
    • Molecular Weight:
    • 493.6 g/mol
    Description
    Vardenafil-d5 is intended for use as an internal standard for the quantification of vardenafil by GC- or LC-MS. Vardenafil is a potent inhibitor of phosphodiesterase 5 (PDE5;  IC50s = 0.2-1.2 nM) and PDE6 (...
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  • PDE10-IN-6
    PDE10-IN-6
    • Cat. No.:
    • B609747
    • CAS No.:
    • 1207549-69-6
    • Molecular Formula:
    • C21H21BrN4O4
    • Molecular Weight:
    • 473.3 g/mol
    Description
    OMS-824 is a phosphodiesterase-10 (PDE10) inhibitor that slows or stops the hydrolysis of cAMP and cGMP. As PDE10 is found prominently in the caudate nucelus, it is a promising target of OMS-824 in treating Alz...
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  • PF-03049423 free base
    PF-03049423 free base
    • Cat. No.:
    • B1263049
    • CAS No.:
    • 954138-07-9
    • Molecular Formula:
    • C24H32N6O4
    • Molecular Weight:
    • 468.5 g/mol
    Description
    PF-03049423 is a small molecule drug with a maximum clinical trial phase of II and has 1 investigational indication.
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  • Roflupram
    Roflupram
    • Cat. No.:
    • B1672655
    • CAS No.:
    • Molecular Formula:
    • C16H20F2O4
    • Molecular Weight:
    • 314.32 g/mol
    Description
    a PDE4 inhibitor;  suppresses inflammasome activation in microglial cells
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  • Filaminast
    Filaminast
    • Cat. No.:
    • B1672667
    • CAS No.:
    • 141184-34-1
    • Molecular Formula:
    • C15H20N2O4
    • Molecular Weight:
    • 292.33 g/mol
    Description
    Filaminast is a phosphodiesterase 4 inhibitor (PDE4 inhibitor). As such, has potential in the treatment of asthma and chronic obstructive pulmonary disease (COPD).
    FILAMINAST is a small molecule drug with a m...
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  • Motapizone
    Motapizone
    • Cat. No.:
    • B1676761
    • CAS No.:
    • 90697-57-7
    • Molecular Formula:
    • C12H12N4OS
    • Molecular Weight:
    • 260.32 g/mol
    Description
    structure given in first source
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  • Deltasonamide 1 TFA
    Deltasonamide 1 TFA
    • Cat. No.:
    • B12400071
    • CAS No.:
    • Molecular Formula:
    • C32H40ClF3N6O6S2
    • Molecular Weight:
    • 761.3 g/mol
    Description
    Deltasonamide 1 TFA is a useful research compound. Its molecular formula is C32H40ClF3N6O6S2 and its molecular weight is 761.3 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Deltasonamide 1...
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  • BI-2545
    BI-2545
    • Cat. No.:
    • B15576520
    • CAS No.:
    • Molecular Formula:
    • C23H19F6N5O3
    • Molecular Weight:
    • 527.4 g/mol
    Description
    BI-2545 is a useful research compound. Its molecular formula is C23H19F6N5O3 and its molecular weight is 527.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality BI-2545 suitable for many resea...
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  • ER21355
    ER21355
    • Cat. No.:
    • B15578571
    • CAS No.:
    • Molecular Formula:
    • C22H21ClN4O4
    • Molecular Weight:
    • 440.9 g/mol
    Description
    ER21355 is a useful research compound. Its molecular formula is C22H21ClN4O4 and its molecular weight is 440.9 g/mol. The purity is usually 95%.
    BenchChem offers high-quality ER21355 suitable for many resea...
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